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Compound of Interest

Compound Name: NF546

Cat. No.: B10774178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial sources, key technical

data, and application protocols for NF546, a selective non-nucleotide agonist of the P2Y11

receptor and an inhibitor of the high mobility group A2 (HMGA2) protein.

Commercial Availability
NF546 is available from several reputable suppliers of research chemicals. Researchers should

always refer to the supplier's certificate of analysis for lot-specific data.
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Supplier
Catalog
Number
(Example)

Purity Formulation Storage

Tocris Bioscience 3892 ≥95% (HPLC)[1] Tetrasodium salt Store at -20°C[1]

MedchemExpres

s
HY-101575 >98% Tetrasodium salt

Powder: -20°C (3

years), 4°C (2

years). In

solvent: -80°C (6

months), -20°C

(1 month).

R&D Systems 3892/10 ≥95%[2] Tetrasodium salt Store at -20°C[2]

Santa Cruz

Biotechnology
sc-207759 Not specified Not specified Not specified

Physicochemical and Biological Properties
NF546 is a potent and selective agonist for the human P2Y11 receptor, a G-protein coupled

receptor involved in various physiological processes, including immune response and cell

migration. It also exhibits inhibitory activity against the DNA-binding function of HMGA2.

Property Value Reference

Molecular Weight 1180.74 g/mol [2]

Molecular Formula C₄₇H₄₄N₆Na₄O₁₇P₄ [2]

CAS Number 1006028-37-0 [2]

Solubility
Soluble to 10 mM in water with

gentle warming
[2]

P2Y11 Agonist Activity (pEC₅₀) 6.27 [1][3]

HMGA2 Inhibition (IC₅₀) 5.49 µM [1]

Signaling Pathways of P2Y11 Receptor Activation
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Activation of the P2Y11 receptor by agonists like NF546 initiates a dual signaling cascade

through its coupling to both Gs and Gq proteins. This leads to the activation of adenylyl cyclase

and phospholipase C, respectively.
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Seed P2Y11-expressing cells
in a 96-well plate

Culture overnight

Pre-treat cells with
PDE inhibitor (e.g., IBMX) Prepare serial dilutions of NF546

Add NF546 dilutions to cells

Incubate at 37°C

Lyse cells

Measure cAMP levels
(e.g., HTRF, ELISA)

Data Analysis:
Plot dose-response curve

and calculate EC₅₀

 

Add NF546 dilutions
to 384-well plate

Add His-tagged HMGA2

Add Biotinylated DNA probe

Incubate at RT

Add Donor and Acceptor beads

Incubate in the dark

Read AlphaScreen signal

Data Analysis:
Plot inhibition curve
and calculate IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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